Cas no 1261968-96-0 (5-Nitro-3-(thiophen-2-YL)benzoic acid)

5-Nitro-3-(thiophen-2-YL)benzoic acid structure

1261968-96-0 structure

Product Name:5-Nitro-3-(thiophen-2-YL)benzoic acid

CAS No:1261968-96-0

MF:C₁₁H₇NO₄S

MW:249.242581605911

MDL:MFCD18318871

CID:2766652

PubChem ID:53224815

Update Time:2025-04-21

5-Nitro-3-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261968-96-0
- DTXSID80688547
- AKOS017552368
- MFCD18318871
- 3-Nitro-5-thiophen-2-yl-benzoic acid
- A1-13095
- 3-Nitro-5-(thiophen-2-yl)benzoic acid
- 5-NITRO-3-(THIOPHEN-2-YL)BENZOIC ACID
- 5-Nitro-3-(thiophen-2-YL)benzoic acid
- MDL： MFCD18318871
- Inchi： 1S/C11H7NO4S/c13-11(14)8-4-7(10-2-1-3-17-10)5-9(6-8)12(15)16/h1-6H,(H,13,14)
- InChI Key： SCNRWRRNNWDBOB-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 249.00957888Da
Monoisotopic Mass: 249.00957888Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 111Å²

5-Nitro-3-(thiophen-2-YL)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB325768-5 g	5-Nitro-3-(thiophen-2-yl)benzoic acid, 95%; .	1261968-96-0	95%	5g	€1159.00	2023-04-26
Matrix Scientific	187191-2.500g	3-Nitro-5-thiophen-2-yl-benzoic acid, 95%	1261968-96-0	95%	2.500g	$1650.00	2023-09-10
abcr	AB325768-5g	5-Nitro-3-(thiophen-2-yl)benzoic acid, 95%; .	1261968-96-0	95%	5g	€1159.00	2025-04-21
A2B Chem LLC	AI25078-2.5g	5-Nitro-3-(thiophen-2-yl)benzoic acid	1261968-96-0	95%	2.5g	$1203.00	2024-04-20

5-Nitro-3-(thiophen-2-YL)benzoic acid Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

1261968-96-0 (5-Nitro-3-(thiophen-2-YL)benzoic acid) Related Products

Recommended suppliers

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

TAIXING JOXIN BIO-TEC CO.,LTD.

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd